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Compound of Interest

Compound Name: Chrysin 6-C-glucoside

Cat. No.: B15591995 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Chrysin 6-C-glucoside was located. The

following guidance is based on the SDS for the related compound, Chrysin, and general best

practices for handling non-hazardous chemical powders in a laboratory setting. It is crucial to

conduct a site-specific risk assessment before handling this or any chemical.

This document provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal plans for researchers, scientists, and drug development

professionals working with Chrysin 6-C-glucoside.

Personal Protective Equipment (PPE)
When handling Chrysin 6-C-glucoside, which is a powder, the primary goal is to prevent

inhalation and skin/eye contact.[1] The following PPE is recommended:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]

Skin and Body Protection: A standard lab coat should be worn to protect against incidental

contact.[1]

Hand Protection: Wear appropriate protective gloves, such as nitrile gloves, to prevent skin

exposure.[3][4]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[2] However, if there is a risk of generating dust,
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engineering controls like a fume hood should be used. If engineering controls are not

feasible, a respirator may be necessary.[3]

Operational Plan: Handling Procedures
Preparation: Before handling, ensure the work area is clean and uncluttered. If not already

present, prepare a stock solution by dissolving the Chrysin 6-C-glucoside powder in a

suitable solvent such as DMSO, Pyridine, Methanol, or Ethanol.[5]

Weighing:

Perform all weighing operations within a fume hood or a ventilated enclosure to minimize

the risk of inhaling airborne particles.

Use a microbalance for accurate measurement of small quantities.

Handle the powder gently to avoid creating dust.

Dissolving:

In the fume hood, slowly add the weighed powder to the chosen solvent in an appropriate

container.

Stir the solution gently until the powder is fully dissolved.

Storage: Store Chrysin 6-C-glucoside in a dry, cool, and well-ventilated place. Keep the

container tightly closed.[2]

Disposal Plan
As Chrysin is not classified as hazardous, it is likely that Chrysin 6-C-glucoside can be

disposed of as non-hazardous waste. However, always consult your institution's Environmental

Health and Safety (EHS) department for specific guidance.[6]

Solid Waste: Uncontaminated solid waste, such as empty containers and weighing paper,

can likely be disposed of in the regular trash.[7]
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Liquid Waste: Small quantities of solutions may be permissible for drain disposal with

copious amounts of water, but this is highly dependent on local regulations.[8] It is generally

recommended to collect liquid chemical waste in a designated, labeled container for pickup

by your institution's hazardous waste management.[6]

Contaminated Materials: Any materials that come into contact with the chemical, such as

gloves and paper towels, should be collected in a designated waste container.[6]

Quantitative Data
The following table summarizes the physical and chemical properties of the related compound,

Chrysin.

Property Value

Physical State Powder Solid[2]

Appearance Yellow[2]

Molecular Formula C15H10O4[2]

Molecular Weight 254.24[2]

Melting Point/Range 284 - 290 °C / 543.2 - 554 °F[2]

Water Solubility 0.084 g/l at 25 °C[9]

Partition Coefficient (n-octanol/water) 3.52[9]

Experimental Protocol: Preparation of a Stock
Solution
This protocol outlines the steps for preparing a stock solution of a powdered chemical

compound like Chrysin 6-C-glucoside.

Calculate Required Mass: Determine the mass of the powdered compound needed to

achieve the desired concentration and volume of the stock solution.
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Set Up Work Area: Ensure the chemical fume hood is operational and the work surface is

clean. Assemble all necessary equipment, including the powdered compound, solvent,

appropriate glassware, a stir bar, and a stir plate.

Don Personal Protective Equipment: Put on a lab coat, safety glasses, and nitrile gloves.

Weigh the Compound:

Place a clean, empty weigh boat on the analytical balance and tare it.

Carefully add the powdered compound to the weigh boat until the desired mass is

reached.

Record the exact mass.

Transfer the Compound:

Carefully transfer the weighed powder from the weigh boat into a clean, appropriately

sized beaker or flask containing a stir bar.

Add Solvent:

Measure the required volume of the appropriate solvent using a graduated cylinder.

Slowly add the solvent to the beaker or flask containing the powder.

Dissolve the Compound:

Place the beaker or flask on a stir plate and begin stirring.

Gently stir the mixture until the powder is completely dissolved.

Transfer and Store:

Once dissolved, transfer the stock solution to a clearly labeled storage container. The label

should include the name of the compound, concentration, solvent, and date of preparation.

Store the solution under the recommended conditions.
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Clean Up:

Dispose of all waste materials according to the disposal plan.

Clean all glassware and the work area.

Remove and dispose of gloves properly.

Wash hands thoroughly.

Visualizations

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling and Disposal of Chrysin 6-C-glucoside
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Caption: Workflow for Handling and Disposal of Chrysin 6-C-glucoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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